Cas no 127581-38-8 ( )

• Product Name: &nbsp
• CAS No: 127581-38-8
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 880665
• PubChem ID: 825024
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4,6-dichloro-2-methyl-5-phenylpyridine
• 4,6-dichloro-2-methyl-5-phenylpyridine-3-carbonitrile
• 4,6-dichloro-2-methyl-5-phenyl-3-pyridinecarbonitrile
• 4,6-dichloro-2-methyl-5-phenylnicotinonitrile
• 127581-38-8
• AE-406/41056469
• DTXSID60356499
• DB-082280
•  

• Inchi： 1S/C13H8Cl2N2/c1-8-10(7-16)12(14)11(13(15)17-8)9-5-3-2-4-6-9/h2-6H,1H3
• InChI Key： ULLSLRUDINNQOL-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C)=NC(=C1C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 262.00600
• Monoisotopic Mass: 262.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 4.23548